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Compound of Interest

Compound Name: Mandestrobin 2-Demethyl

Cat. No.: B15293664

Application Notes and Protocols: Mandestrobin
2-Demethyl

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: Specific handling, storage, and toxicity data for Mandestrobin 2-Demethyl are not
readily available. The following guidelines are based on the known properties of the parent
compound, Mandestrobin, and general best practices for handling chemical reagents in a
laboratory setting. Researchers should always exercise caution and perform a thorough risk
assessment before handling any new compound.

Introduction

Mandestrobin is a broad-spectrum strobilurin fungicide that inhibits mitochondrial respiration in
fungi.[1][2] Mandestrobin 2-Demethyl is an intermediate used in the synthesis of
Mandestrobin. As a metabolite or synthetic intermediate, understanding its proper handling and
storage is crucial for maintaining sample integrity and ensuring laboratory safety. These
application notes provide a summary of the available data and recommended protocols for the
use of Mandestrobin 2-Demethyl in a research setting.

Data Presentation: Chemical and Physical
Properties
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The following table summarizes the known chemical and physical properties of Mandestrobin

and the limited available information for Mandestrobin 2-Demethyl.

Property Mandestrobin Mandestrobin 2-Demethyl
(2RS)-2-{2-[(2,5- 2-[2-[(2,5-
dimethylphenoxy)methyllpheny  dimethylphenoxy)methyl]pheny

IUPAC Name
[}-2-methoxy-N- []-2-hydroxy-N-
methylacetamide methylacetamide

CAS Number 173662-97-0[1] 173662-85-6

Molecular Formula C19H23NO3[1][3] C1sH21NO3

Molecular Weight 313.39 g/mol [1] 299.36 g/mol
Whitish viscous liquid (for the ]

Appearance Neat (Assumed solid)
formulated product)[4]

- Substantial solubility in organic )

Solubility Data not available
solvents[4]

Stable to hydrolysis at pH 4-9.  Data not available. Assumed to

Stability [5] Rapidly photodegraded in have similar stability profile to

agueous solutions.[5]

the parent compound.

Storage Temperature

Store in a cool, dry place.[6]
Recommended storage for
analytical standards is at or
below -20°C.[7][8]

Recommended at or below
-20°C in a dry, dark
environment.

Experimental Protocols
General Handling and Safety Precautions

Due to the lack of specific toxicity data for Mandestrobin 2-Demethyl, it should be handled

with the same precautions as its parent compound, Mandestrobin, and other potentially

hazardous chemicals.

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves (e.g., nitrile) when handling

© 2025 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/product/b15293664?utm_src=pdf-body
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2628.htm
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2628.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Mandestrobin
https://sitem.herts.ac.uk/aeru/ppdb/en/Reports/2628.htm
https://www.sumitomo-chem.co.jp/english/rd/report/files/docs/01_2016e.pdf
https://www.sumitomo-chem.co.jp/english/rd/report/files/docs/01_2016e.pdf
https://www.researchgate.net/publication/378360655_Degradation_of_the_strobilurin_fungicide_mandestrobin_in_illuminated_water-sediment_systems
https://www.researchgate.net/publication/378360655_Degradation_of_the_strobilurin_fungicide_mandestrobin_in_illuminated_water-sediment_systems
https://npic.orst.edu/health/storage.html
https://downloads.regulations.gov/EPA-HQ-OPPT-2009-0155-0009/content.pdf
http://www.ilsi-india.org/International_Workshop_and_Training_Program_on_Good_Food_Laboratory_Practices/Storage%20and%20Handling%20of%20Reference%20Standards,%20by%20Dr.%20K.K.%20Sharma,%20Network%20Coordinator.pdf
https://www.benchchem.com/product/b15293664?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15293664?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

the compound.[9][10]

o Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of any dust or aerosols.[9][10]

o Spill Management: In case of a spill, isolate the area and clean it up using appropriate
absorbent materials. Avoid generating dust. Dispose of waste in a sealed container
according to institutional guidelines.[11]

e Hygiene: Avoid contact with skin and eyes. Do not eat, drink, or smoke in the laboratory.
Wash hands thoroughly after handling the compound.[9][11]

Storage Guidelines

Proper storage is essential to maintain the integrity and stability of Mandestrobin 2-Demethyl.

Temperature: For long-term storage, it is recommended to keep the compound in a tightly
sealed container at or below -20°C.[7][8] This minimizes the potential for degradation.

 Light: Protect the compound from light to prevent photodegradation, as the parent compound
is known to be light-sensitive.[5] Use amber vials or store containers in a dark place.

o Humidity: Store in a dry environment to prevent hydrolysis and clumping of the material.[12]

o Container: Use chemically inert containers, such as glass vials with PTFE-lined caps, to
prevent contamination and reaction with the container material.[13]

Protocol for Preparation of a 10 mM Stock Solution in
DMSO

This protocol describes the preparation of a 10 mM stock solution of Mandestrobin 2-
Demethyl in dimethyl sulfoxide (DMSO). Adjust the calculations accordingly for different
desired concentrations or solvents.

Materials:

* Mandestrobin 2-Demethyl (solid)
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Anhydrous DMSO

Analytical balance

Microcentrifuge tubes or amber glass vials with PTFE-lined caps

Calibrated micropipettes

Vortex mixer

Procedure:

Equilibration: Allow the container of Mandestrobin 2-Demethyl to equilibrate to room
temperature before opening to prevent condensation of moisture.

e Weighing: In a chemical fume hood, carefully weigh out the required amount of
Mandestrobin 2-Demethyl using an analytical balance. For example, to prepare 1 mL of a
10 mM solution, weigh out 2.99 mg of the compound (Molecular Weight = 299.36 g/mol ).

o Dissolution: Add the weighed compound to an appropriately sized microcentrifuge tube or
vial. Using a calibrated micropipette, add the calculated volume of DMSO (in this example, 1
mL) to the vial.

e Mixing: Cap the vial securely and vortex thoroughly until the solid is completely dissolved.
Gentle warming may be applied if necessary, but monitor for any signs of degradation.

» Labeling and Storage: Clearly label the vial with the compound name, concentration, solvent,
and date of preparation. For short-term storage, keep the solution at 2-8°C. For long-term
storage, aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles
and store at -20°C or lower.

Visualizations
Experimental Workflow for Safe Handling and Stock
Solution Preparation
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Workflow for Safe Handling and Preparation of Mandestrobin 2-Demethyl Stock Solution
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Caption: Workflow for Safe Handling and Preparation of Stock Solution.
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Logical Relationship of Safety and Handling Guidelines

Key Safety and Handling Principles for Mandestrobin 2-Demethyl
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Caption: Key Safety and Handling Principles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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